Cas no 2963-66-8 (2-(1H-1,3-benzodiazol-2-yl)phenol)
2-(1H-1,3-benzodiazol-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Benzo[d]imidazol-2-yl)phenol
- 2-(2-HYDROXYPHENYL)-1H-BENZIMIDAZOLE
- 2(2-HYDROXYPHENYL)-1H-BENZIMIDAZOLE
- Phenol,2-(1H-benzimidazol-2-yl)-
- 2(1H)-PYRIMIDINETHIONE,4-AMINO-6-METHYL-(9CI)
- 2-(1H-Benzimidazole-2-yl)phenol,2-(1H-Benzimidazole-Z-yl)phenol,2-(1H-Benzoimidazol-2-yl)-phenol
- 2-(2-HYDROXYMETHYL)-1H-BENZIMIDAZOLE
- o-(1H-Benzimidazol-2-yl)phenol
- 2-(1H-Benzimidazole-2-yl)phenol
- 2-(1H-Benzimidazole-Z-yl)phenol
- 2-(1H-1,3-benzodiazol-2-yl)phenol
- DTXSID7062746
- HMS640B09
- CDS1_002431
- AS-37909
- PD158855
- CAA96366
- 2-(2-Hydroxyphenyl)1H-benzimidazole
- MFCD00022668
- BB 0219527
- NSC 32819
- NSC-32819
- Phenol, 2-(1H-benzimidazol-2-yl)-
- NS00006336
- 2963-66-8
- 6-(1,3-dihydrobenzimidazol-2-ylidene)cyclohexa-2,4-dien-1-one
- AKOS000275527
- SR-01000389041-1
- ChemDiv1_018687
- 2-(2 inverted exclamation marka-Hydroxyphenyl)benzimidazole
- Oprea1_643153
- 2-(2-Hydroxyphenyl)-1H-benzimidazole, 95%
- 2-(2-Hydroxyphenyl)-1H-benzoimidazole
- CCG-15084
- HY-W140203
- Cambridge id 5310716
- F0852-0136
- 2-(2'-Hydroxyphenyl)benzimidazole
- 2-(o-Hydroxyphenyl)benzimidazole
- Phenol, o-2-benzimidazolyl-
- AMY27157
- NSC32819
- 2-(1H-Benzimidazol-2-yl)phenol
- 2-(2'-Oxyphenyl)benzimidazole
- Oprea1_407005
- 2-(1H-Benzoimidazol-2-yl)-phenol
- H1736
- 2-(2-Benzimidazolyl)phenol
- J-017586
- 2-(2-Hydroxyphenyl)benzimidazole
- DivK1c_003471
- CS-0196394
- Z57115066
- CHEMBL203360
- BDBM50180727
- SCHEMBL461968
- SR-01000389041
- DTXCID2038029
- STK726803
- DS-022231
-
- MDL: MFCD00022668
- Inchi: 1S/C13H10N2O/c16-12-8-4-1-5-9(12)13-14-10-6-2-3-7-11(10)15-13/h1-8,16H,(H,14,15)
- InChI Key: XWXMGTIHBYFTIE-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 210.07900
- Monoisotopic Mass: 210.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 2.9
Experimental Properties
- Density: 1.289
- Melting Point: 239-243 °C
- Boiling Point: 388.6°Cat760mmHg
- Flash Point: 167.6°C
- Refractive Index: 1.726
- Solubility: Solubility Insoluble in water; soluble in ethanol
- PSA: 48.91000
- LogP: 2.93550
- pka: 9.23(at 25℃)
- λmax: 245nm, 300nm
- PH: Non0 uorescence (<9.9) to blue-violet 0 uorescence (9.9)
2-(1H-1,3-benzodiazol-2-yl)phenol Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R22
2-(1H-1,3-benzodiazol-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069004934-5g |
2-(1H-Benzo[d]imidazol-2-yl)phenol |
2963-66-8 | 97% | 5g |
$334.56 | 2023-09-02 | |
| Alichem | A069004934-25g |
2-(1H-Benzo[d]imidazol-2-yl)phenol |
2963-66-8 | 97% | 25g |
$443.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-BY219-1g |
2-(1H-1,3-benzodiazol-2-yl)phenol |
2963-66-8 | 95% | 1g |
¥334.0 | 2022-09-28 | |
| TRC | H949720-1g |
2-(2-Hydroxyphenyl)-1H-benzimidazole |
2963-66-8 | 1g |
$ 60.00 | 2022-06-04 | ||
| TRC | H949720-5g |
2-(2-Hydroxyphenyl)-1H-benzimidazole |
2963-66-8 | 5g |
$ 85.00 | 2022-06-04 | ||
| TRC | H949720-25g |
2-(2-Hydroxyphenyl)-1H-benzimidazole |
2963-66-8 | 25g |
$ 320.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02555-5g |
2-(1H-Benzo[d]imidazol-2-yl)phenol |
2963-66-8 | 95% | 5g |
¥509.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02555-1g |
2-(1H-Benzo[d]imidazol-2-yl)phenol |
2963-66-8 | 95% | 1g |
¥185.0 | 2024-07-19 | |
| abcr | AB284943-5 g |
2-(1H-Benzoimidazol-2-yl)-phenol |
2963-66-8 | 5g |
€106.90 | 2022-09-01 | ||
| abcr | AB284943-25 g |
2-(1H-Benzoimidazol-2-yl)-phenol |
2963-66-8 | 25g |
€341.60 | 2022-09-01 |
2-(1H-1,3-benzodiazol-2-yl)phenol Related Literature
-
Ramar Arumugam,Prakash Nayak,Bijoy Dey,Ramkumar Kannan,Krishnan Venkatasubbaiah,Vadapalli Chandrasekhar Dalton Trans. 2023 52 7926
-
Chung K. Nguyen,Nguyen B. Nguyen,Oanh N. Chu,Ha V. Dang,Tung T. Nguyen,Nam T. S. Phan React. Chem. Eng. 2017 2 669
-
Hemant Sharma,Narinder Singh,Doo Ok Jang Green Chem. 2014 16 4922
-
Lu Sun,Zhonglong Wang,Linlin Chen,Xuebao Sun,Zihui Yang,Wen Gu Analyst 2023 148 1867
-
Em Canh Pham,Tuong Vi Le Thi,Huong Ha Ly Hong,Bich Ngoc Vo Thi,Long B. Vong,Thao Thanh Vu,Duy Duc Vo,Ngoc Vi Tran Nguyen,Khanh Nguyen Bao Le,Tuyen Ngoc Truong RSC Adv. 2023 13 399
Additional information on 2-(1H-1,3-benzodiazol-2-yl)phenol
2-(1H-1,3-Benzodiazol-2-yl)Phenol: An Overview of a Promising Compound in Pharmaceutical Research
2-(1H-1,3-benzodiazol-2-yl)phenol, also known by its CAS number 2963-66-8, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles and exhibits unique properties that make it a valuable candidate for various applications, particularly in the development of new drugs and therapeutic agents.
The molecular structure of 2-(1H-1,3-benzodiazol-2-yl)phenol consists of a benzodiazole ring fused to a phenolic group. This combination imparts specific chemical and biological activities that have been the subject of numerous studies. The benzodiazole moiety is well-known for its ability to interact with various receptors in the central nervous system (CNS), making it a key component in many CNS-active drugs. The phenolic group, on the other hand, contributes to the compound's antioxidant and anti-inflammatory properties.
Recent research has highlighted the potential of 2-(1H-1,3-benzodiazol-2-yl)phenol in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can modulate the activity of certain enzymes and receptors involved in these conditions, potentially slowing down disease progression and alleviating symptoms. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-1,3-benzodiazol-2-yl)phenol can inhibit the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis.
In addition to its neuroprotective effects, 2-(1H-1,3-benzodiazol-2-yl)phenol has also shown promise in cancer research. Its ability to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells makes it an attractive candidate for developing targeted cancer therapies. A recent study in the Cancer Research Journal reported that this compound effectively inhibited the growth of various cancer cell lines, including those resistant to conventional treatments.
The antioxidant properties of 2-(1H-1,3-benzodiazol-2-yl)phenol have also been extensively studied. Oxidative stress is a common factor in many chronic diseases, including cardiovascular diseases and diabetes. Research has shown that this compound can scavenge free radicals and reduce oxidative damage to cells and tissues. This makes it a potential therapeutic agent for preventing or treating conditions associated with oxidative stress.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1H-1,3-benzodiazol-2-yl)phenol in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.
In conclusion, 2-(1H-1,3-benzodiazol-2-yl)phenol (CAS 2963-66-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing new drugs to treat neurodegenerative diseases, cancer, and other conditions associated with oxidative stress. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.
2963-66-8 (2-(1H-1,3-benzodiazol-2-yl)phenol) Related Products
- 24293-67-2( )
- 14225-73-1(2-(1H-1,3-benzodiazol-2-yl)-4-methylphenol)
- 24192-88-9(Phenol,2-(3H-imidazo[4,5-c]pyridin-2-yl)-)
- 14313-47-4(6-(1,3-dihydro-2H-naphtho[1,2-d]imidazol-2-ylidene)cyclohexa-2,4-dien-1-one)
- 6266-09-7(Phenol,2-(6-methyl-1H-benzimidazol-2-yl)-)
- 402929-36-6(2-Naphthalenol, 1-(1H-benzimidazol-2-yl)-)
- 30384-72-6(Phenol, 2-(1H-naphth[2,3-d]imidazol-2-yl)-)
- 769171-68-8(Phenol, 2,6-bis(1H-benzimidazol-2-yl)-4-methyl-)
- 1141458-77-6(Benzenemethanol, 3-(1H-benzimidazol-2-yl)-4-hydroxy-)
- 6628-94-0(2-(5,6-Dimethyl-2-Benzimidazolyl)Phenol)